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Usaramine Usaramine LSM-2938 is a macrolide.
Usaramine is a natural product found in Gynura divaricata, Crotalaria lanceolata, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 15503-87-4
VCID: VC20794598
InChI: InChI=1S/C18H25NO6/c1-3-12-8-11(2)18(23,10-20)17(22)24-9-13-4-6-19-7-5-14(15(13)19)25-16(12)21/h3-4,11,14-15,20,23H,5-10H2,1-2H3/b12-3+/t11-,14-,15-,18-/m1/s1
SMILES: CC=C1CC(C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(CO)O)C
Molecular Formula: C18H25NO6
Molecular Weight: 351.4 g/mol

Usaramine

CAS No.: 15503-87-4

Cat. No.: VC20794598

Molecular Formula: C18H25NO6

Molecular Weight: 351.4 g/mol

* For research use only. Not for human or veterinary use.

Usaramine - 15503-87-4

Specification

Description LSM-2938 is a macrolide.
Usaramine is a natural product found in Gynura divaricata, Crotalaria lanceolata, and other organisms with data available.
CAS No. 15503-87-4
Molecular Formula C18H25NO6
Molecular Weight 351.4 g/mol
IUPAC Name (1R,4E,6R,7S,17R)-4-ethylidene-7-hydroxy-7-(hydroxymethyl)-6-methyl-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-ene-3,8-dione
Standard InChI InChI=1S/C18H25NO6/c1-3-12-8-11(2)18(23,10-20)17(22)24-9-13-4-6-19-7-5-14(15(13)19)25-16(12)21/h3-4,11,14-15,20,23H,5-10H2,1-2H3/b12-3+/t11-,14-,15-,18-/m1/s1
Standard InChI Key BCJMNZRQJAVDLD-FXGRWVCYSA-N
Isomeric SMILES C/C=C/1\C[C@H]([C@@](C(=O)OCC2=CCN3[C@H]2[C@@H](CC3)OC1=O)(CO)O)C
SMILES CC=C1CC(C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(CO)O)C
Canonical SMILES CC=C1CC(C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(CO)O)C
Colorform Colorless prisms
Melting Point 178-180℃

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